Cas no 404827-80-1 (4-chloro-5,6-dimethyl-2-(2-(trifluoromethyl)phenyl)pyrimidine)

• Product Name: 4-chloro-5,6-dimethyl-2-(2-(trifluoromethyl)phenyl)pyrimidine
• CAS No: 404827-80-1
• MF: C₁₃H₁₀ClF₃N₂
• MW: 286.680112361908
• CID: 2143818
• PubChem ID: 21939153
• Update Time: 2025-04-21

4-chloro-5,6-dimethyl-2-(2-(trifluoromethyl)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,6-dimethyl-2-(2-(trifluoromethyl)phenyl)pyrimidine
• UKDMNTDBTUIKHI-UHFFFAOYSA-N
• AKOS005798516
• DTXSID701181141
• DB-305736
• 4-chloro-5,6-dimethyl-2-[2-(trifluoromethyl)phenyl]pyrimidine
• 404827-80-1
• SCHEMBL785914

• Inchi： 1S/C13H10ClF3N2/c1-7-8(2)18-12(19-11(7)14)9-5-3-4-6-10(9)13(15,16)17/h3-6H,1-2H3
• InChI Key： UKDMNTDBTUIKHI-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)N=C(C2C=CC=CC=2C(F)(F)F)N=1

Computed Properties

• Exact Mass: 286.0484605Da
• Monoisotopic Mass: 286.0484605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų